Cas no 2092716-37-3 (8-chloro-4H-chromene-2-carboxylic acid)

• Product Name: 8-chloro-4H-chromene-2-carboxylic acid
• CAS No: 2092716-37-3
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• MDL: MFCD30673788
• CID: 5238966
• Update Time: 2025-05-19

8-chloro-4H-chromene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carboxylic acid, 8-chloro-
• 8-chloro-4H-chromene-2-carboxylic acid

• MDL： MFCD30673788
• Inchi： 1S/C10H7ClO3/c11-7-3-1-2-6-4-5-8(10(12)13)14-9(6)7/h1-3,5H,4H2,(H,12,13)
• InChI Key： LTJNCSKUSGCNAU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OC2=C(Cl)C=CC=C2CC=1

Additional information on 8-chloro-4H-chromene-2-carboxylic acid

Recent Advances in the Study of 8-Chloro-4H-chromene-2-carboxylic Acid (CAS: 2092716-37-3)

The compound 8-chloro-4H-chromene-2-carboxylic acid (CAS: 2092716-37-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chromene derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and synthetic pathways. The latest research highlights its role as a promising scaffold for the development of novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 8-chloro-4H-chromene-2-carboxylic acid, focusing on improving its yield and purity for large-scale production. The researchers employed a multi-step synthetic route involving a key Claisen rearrangement followed by chlorination, achieving an overall yield of 65% with high purity (>98%). This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

In another groundbreaking study, the compound's mechanism of action was elucidated through in vitro and in vivo experiments. The results demonstrated that 8-chloro-4H-chromene-2-carboxylic acid exhibits potent inhibitory effects on NF-κB signaling pathways, which are implicated in chronic inflammatory diseases and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory and anticancer agents.

Further research has explored the structural-activity relationship (SAR) of 8-chloro-4H-chromene-2-carboxylic acid derivatives. By modifying the carboxylic acid moiety and the chloro-substituent, scientists have identified several analogs with enhanced bioactivity and improved pharmacokinetic properties. One such analog, featuring a methyl ester at the 2-position, showed increased cellular uptake and stability, making it a viable candidate for preclinical development.

The therapeutic potential of 8-chloro-4H-chromene-2-carboxylic acid extends beyond inflammation and cancer. Recent studies have also investigated its role in neurodegenerative diseases. Preliminary data indicate that the compound can modulate oxidative stress pathways, offering neuroprotective effects in models of Alzheimer's disease. These findings open new avenues for research into its application in central nervous system disorders.

In conclusion, the latest research on 8-chloro-4H-chromene-2-carboxylic acid (CAS: 2092716-37-3) underscores its versatility and potential as a therapeutic agent. Advances in synthetic methodologies, mechanistic insights, and SAR studies have laid a solid foundation for its further development. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in clinical settings to fully realize its therapeutic promise.